N-benzyl-N-ethyl-3-nitrobenzamide

• IUPAC Name: N-benzyl-N-ethyl-3-nitrobenzamide
• InChI: InChI=1S/C16H16N2O3/c1-2-17(12-13-7-4-3-5-8-13)16(19)14-9-6-10-15(11-14)18(20)21/h3-11H,2,12H2,1H3
• InChI Key: NMLGRXNVNFTMIT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

Synthesis Analysis

The synthesis of N-benzyl-N-ethyl-3-nitrobenzamide and related compounds involves multiple steps, including refluxing with specific reagents and treatment with acids or bases to achieve the desired amide. For instance, the synthesis of closely related nitrobenzamides often entails the use of thionyl chloride in dry toluene, followed by treatment with carboxylic acids in the presence of triethyl amine to form the benzamide derivatives (Saeed et al., 2010). These methods highlight the complex yet controllable processes to synthesize nitrobenzamide compounds.

Molecular Structure Analysis

The molecular structure of N-benzyl-N-ethyl-3-nitrobenzamide and its isomers plays a crucial role in determining their properties and reactivity. Studies have shown that isomeric nitrobenzamides form different three-dimensional framework structures, which are influenced by hydrogen bonding and other intermolecular interactions (Wardell et al., 2006). The orientation of nitro groups and their interaction with the benzene ring are critical factors in the overall structure and properties of these compounds.

Chemical Reactions and Properties

N-benzyl-N-ethyl-3-nitrobenzamide undergoes various chemical reactions that modify its structure and functionality. For example, nitrobenzamides can participate in nucleophilic substitution reactions, where the nitro group is selectively substituted under specific conditions, showcasing the compound's reactive nature and potential for further functionalization (Shkinyova et al., 2000).